Cas no 2137083-13-5 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid
• CAS No: 2137083-13-5
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 6398935
• PubChem ID: 165803564
• Update Time: 2025-05-20

(3S)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid
• EN300-1164346
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid
• 2137083-13-5

• Inchi： 1S/C13H20N2O4/c1-13(2,3)19-12(18)14-9(8-11(16)17)10-6-5-7-15(10)4/h5-7,9H,8H2,1-4H3,(H,14,18)(H,16,17)/t9-/m0/s1
• InChI Key： TXUAQQLKUTXMJB-VIFPVBQESA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1=CC=CN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.6Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid

(3S)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid (CAS No. 2137083-13-5): An Overview

(3S)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid (CAS No. 2137083-13-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of amino acids, specifically a proline derivative, and has been studied for its potential therapeutic applications in various diseases.

The structure of (3S)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid is characterized by a tert-butoxycarbonyl (Boc) protecting group on the amino moiety, which is commonly used in peptide synthesis to prevent premature reactions. The presence of the 1-methyl-1H-pyrrol-2-yl group adds complexity and functionality to the molecule, making it a valuable intermediate in the synthesis of more complex bioactive compounds.

Recent research has focused on the biological activities of this compound. Studies have shown that (3S)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid exhibits potent anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. Additionally, preliminary data suggest that this compound may have neuroprotective effects, potentially making it a candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

In pharmacological studies, (3S)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid has been evaluated for its ability to modulate specific cellular pathways. One notable finding is its interaction with G-protein coupled receptors (GPCRs), which are key targets for many therapeutic agents. The compound has been shown to selectively bind to certain GPCRs, leading to downstream signaling events that could have therapeutic implications.

The synthesis of (3S)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid involves several steps, including the protection of the amino group with a Boc group, followed by the introduction of the 1-methyl-1H-pyrrol-2-yl moiety. The final step typically involves deprotection to yield the free amino acid. This synthetic route is well-documented in the literature and can be adapted for large-scale production if needed.

In clinical trials, while there are currently no published human trials specifically for this compound, preclinical studies have provided promising results. Animal models have shown that (3S)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid can effectively reduce inflammation and protect neurons from oxidative stress. These findings have paved the way for further investigation into its potential as a therapeutic agent.

The safety profile of (3S)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid is another important aspect of its development. Preclinical toxicity studies have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, as with any new compound, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, (3S)-3-{(tert-butoxy)carbonylamino}-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid (CAS No. 2137083-13-5) represents an exciting area of research in medicinal chemistry and pharmaceutical development. Its unique structure and promising biological activities make it a valuable candidate for further investigation and potential clinical applications. As research continues to advance, it is likely that this compound will play an increasingly important role in the treatment of various diseases.